![molecular formula C25H25ClN2O B6217715 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]-2-phenylethan-1-one CAS No. 1024203-48-2](/img/no-structure.png)
2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]-2-phenylethan-1-one
Overview
Description
2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]-2-phenylethan-1-one is a useful research compound. Its molecular formula is C25H25ClN2O and its molecular weight is 404.9. The purity is usually 93.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]-2-phenylethan-1-one' involves the reaction of 4-(diphenylmethyl)piperazine with 2-chloro-1-phenylethanone in the presence of a suitable solvent and reagents.", "Starting Materials": [ "4-(diphenylmethyl)piperazine", "2-chloro-1-phenylethanone", "Suitable solvent", "Reagents" ], "Reaction": [ "Add 4-(diphenylmethyl)piperazine to a suitable solvent and stir the mixture.", "Add 2-chloro-1-phenylethanone to the mixture and stir for a few hours.", "Heat the mixture to reflux for several hours.", "Cool the mixture and filter the precipitate.", "Wash the precipitate with a suitable solvent and dry it under vacuum.", "Recrystallize the product from a suitable solvent to obtain pure '2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]-2-phenylethan-1-one'." ] } | |
CAS No. |
1024203-48-2 |
Molecular Formula |
C25H25ClN2O |
Molecular Weight |
404.9 |
Purity |
93 |
Origin of Product |
United States |
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